Cas no 1621595-07-0 (2-(Trifluoromethylthio)propionic acid methyl ester)

• Product Name: 2-(Trifluoromethylthio)propionic acid methyl ester
• CAS No: 1621595-07-0
• MF: C₅H₇F₃O₂S
• MW: 188.168091058731
• CID: 6104257
• PubChem ID: 101890168
• Update Time: 2025-06-15

2-(Trifluoromethylthio)propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethylthio)propionic acid methyl ester
• 1621595-07-0
• methyl 2-(trifluoromethylsulfanyl)propanoate
• methyl 2-[(trifluoromethyl)sulfanyl]propanoate
• EN300-7443303

• Inchi： 1S/C5H7F3O2S/c1-3(4(9)10-2)11-5(6,7)8/h3H,1-2H3
• InChI Key： JGGKRHDACDANOV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C(C(=O)OC)C

Computed Properties

• Exact Mass: 188.01188512g/mol
• Monoisotopic Mass: 188.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-(Trifluoromethylthio)propionic acid methyl ester

Professional Introduction to 2-(Trifluoromethylthio)propionic acid methyl ester (CAS No: 1621595-07-0)

2-(Trifluoromethylthio)propionic acid methyl ester, identified by the CAS number 1621595-07-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound features a trifluoromethylthio functional group, which imparts unique chemical properties making it valuable in the synthesis of various bioactive molecules. The trifluoromethylthio group is particularly noted for its ability to enhance metabolic stability and binding affinity in drug candidates, a feature that has garnered considerable attention in recent years.

The molecular structure of 2-(Trifluoromethylthio)propionic acid methyl ester consists of a propionic acid backbone modified with a trifluoromethylthio substituent. This modification not only influences the electronic properties of the molecule but also its interaction with biological targets. The presence of the trifluoromethyl group, a well-known pharmacophore, often contributes to improved pharmacokinetic profiles, including increased lipophilicity and reduced susceptibility to metabolic degradation. These attributes make the compound an attractive intermediate in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their favorable physicochemical properties. The incorporation of fluorine atoms into molecular structures can lead to enhanced binding interactions at the target site, improved bioavailability, and prolonged half-life of drugs. 2-(Trifluoromethylthio)propionic acid methyl ester exemplifies this trend, as it serves as a versatile building block for synthesizing more complex molecules with potential therapeutic applications.

One of the most compelling aspects of 2-(Trifluoromethylthio)propionic acid methyl ester is its utility in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, forming the core structure of numerous FDA-approved drugs. The trifluoromethylthio group can be readily incorporated into these heterocyclic frameworks, allowing chemists to fine-tune their properties for optimal biological activity. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways, demonstrating its potential in addressing chronic diseases.

The synthesis of 2-(Trifluoromethylthio)propionic acid methyl ester typically involves multi-step organic reactions, often starting from commercially available precursors. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's importance as a key intermediate in industrial-scale production. Furthermore, recent advancements in green chemistry have led to more sustainable synthetic protocols for this compound, reducing waste and energy consumption without compromising efficiency.

In academic research, 2-(Trifluoromethylthio)propionic acid methyl ester has been explored for its role in developing next-generation antibiotics. The increasing prevalence of antibiotic-resistant bacteria necessitates innovative strategies for combating infections. By modifying existing drug scaffolds with fluorinated groups like trifluoromethylthio, scientists aim to create new compounds that are more effective against resistant strains. Preliminary studies have shown promising results when this compound is used as a precursor for novel antimicrobial agents.

The pharmaceutical industry has also recognized the potential of 2-(Trifluoromethylthio)propionic acid methyl ester in oncology research. Fluorinated compounds are frequently employed in anticancer drug development due to their ability to modulate enzyme activity and interfere with cancer cell proliferation. Researchers have synthesized derivatives of this compound that exhibit potent inhibitory effects on kinases and other enzymes overexpressed in tumors. These findings underscore its significance as a scaffold for developing targeted therapies against various types of cancer.

Beyond its applications in drug discovery, 2-(Trifluoromethylthio)propionic acid methyl ester finds utility in materials science and agrochemicals. Its unique chemical properties make it suitable for synthesizing advanced materials with specialized functions, such as liquid crystals and conductive polymers. Additionally, fluorinated compounds are increasingly used in crop protection agents due to their enhanced stability and efficacy against pests and pathogens.

The regulatory landscape surrounding 2-(Trifluoromethylthio)propionic acid methyl ester is favorable for research and development purposes. As it does not fall under any restricted categories or require special handling under current regulations, it remains accessible for academic and industrial applications without unnecessary bureaucratic hurdles. This accessibility has fostered innovation across multiple disciplines, encouraging researchers to explore new possibilities with this versatile compound.

In conclusion, 2-(Trifluoromethylthio)propionic acid methyl ester (CAS No: 1621595-07-0) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and favorable chemical properties make it an indispensable tool for synthetic chemists and researchers working on cutting-edge therapeutics. As scientific understanding continues to evolve, the role of this compound is expected to expand further, driving innovation across multiple scientific domains.